Cas no 1806741-62-7 (5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1806741-62-7
• MF: C₉H₆F₃IN₂O
• MW: 342.056424617767
• CID: 4832996
• Update Time: 2025-06-14

5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C9H6F3IN2O/c1-5-8(16-9(10,11)12)4-6(13)7(15-5)2-3-14/h4H,2H2,1H3
• InChI Key： DCDSRQDQXRPEDX-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C)=NC=1CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 2.8
• Topological Polar Surface Area: 45.9

Additional information on 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile

Research Brief on 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1806741-62-7)

This research brief provides an in-depth analysis of the latest advancements and applications of 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1806741-62-7), a specialized chemical compound with significant potential in the fields of medicinal chemistry and drug discovery. The compound's unique structural features, including the trifluoromethoxy and iodo substituents, make it a valuable intermediate for the synthesis of novel bioactive molecules.

Recent studies have highlighted the role of 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The compound's ability to serve as a versatile building block for further functionalization has been demonstrated in several synthetic routes, enabling the creation of libraries of potential drug candidates.

One notable application of this compound is in the synthesis of small-molecule inhibitors for the treatment of inflammatory diseases. Researchers have utilized its reactive sites to introduce additional pharmacophores, enhancing binding affinity and selectivity. The trifluoromethoxy group, in particular, has been shown to improve metabolic stability and membrane permeability, critical factors in drug development.

In addition to its therapeutic potential, 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile has been employed in agrochemical research. Its derivatives exhibit promising herbicidal and fungicidal activities, offering new avenues for crop protection. The compound's stability under various environmental conditions makes it a suitable candidate for further optimization in this field.

Recent synthetic methodologies have focused on improving the yield and purity of 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile. Advances in catalytic systems and reaction conditions have enabled more efficient production, reducing costs and environmental impact. These developments are expected to facilitate broader adoption of the compound in both academic and industrial settings.

Future research directions include exploring the compound's potential in targeted drug delivery systems and its use in the development of fluorescent probes for biological imaging. The integration of computational chemistry tools is also anticipated to accelerate the discovery of new applications, leveraging the compound's unique physicochemical properties.

In conclusion, 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1806741-62-7) represents a versatile and valuable intermediate in chemical biology and pharmaceutical research. Its continued exploration is likely to yield significant contributions to drug discovery and other related fields.